2-fluoro-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}benzamide

• IUPAC Name: 2-fluoro-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C17H13FN4O3S/c18-15-5-2-1-4-14(15)16(23)21-12-6-8-13(9-7-12)26(24,25)22-17-19-10-3-11-20-17/h1-11H,(H,21,23)(H,19,20,22)
• InChI Key: BFZDDYUQGDOPSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CC=N3)F
• Molecular Formula: C17H13FN4O3S
• Molecular Weight: 372.4 g/mol

Description

2-fluoro-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. This compound belongs to the class of sulfonylureas and has been studied extensively for its ability to regulate glucose levels in the body. In

Mechanism of Action

The mechanism of action of 2-fluoro-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}benzamide involves the inhibition of ATP-sensitive potassium channels in pancreatic beta cells. This results in the depolarization of the cell membrane and the subsequent release of insulin. The compound also inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-fluoro-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}benzamide include the regulation of glucose levels in the body, the inhibition of ATP-sensitive potassium channels in pancreatic beta cells, the release of insulin, the induction of apoptosis, and the inhibition of cell proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}benzamide in lab experiments include its potential therapeutic properties, its ability to regulate glucose levels in the body, and its ability to inhibit the growth of cancer cells. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 2-fluoro-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}benzamide. One direction is to further study its potential therapeutic properties in the treatment of diabetes and cancer. Another direction is to explore its potential use in combination with other drugs for the treatment of these diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 2-fluoro-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}benzamide involves several steps. The first step is the reaction of 2-fluoro-4-nitroaniline with 4-aminobenzenesulfonyl chloride in the presence of a base. This reaction produces 2-fluoro-N-(4-nitrophenyl)benzamide, which is then reduced to 2-fluoro-N-(4-aminophenyl)benzamide. The second step involves the reaction of 2-fluoro-N-(4-aminophenyl)benzamide with 2-pyrimidinylamine in the presence of a coupling agent. This reaction produces 2-fluoro-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}benzamide.

Scientific Research Applications

2-fluoro-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}benzamide has been extensively studied for its potential therapeutic properties. The compound has been shown to regulate glucose levels in the body by inhibiting the ATP-sensitive potassium channels in pancreatic beta cells. This results in the release of insulin, which helps to lower blood glucose levels. The compound has also been studied for its potential anti-cancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo.